2-(hydrazinocarbonyl)-N-(4-methylphenyl)-4-phenylthiophene-3-sulfonamide
Overview
Description
2-(Hydrazinocarbonyl)-N-(4-methylphenyl)-4-phenylthiophene-3-sulfonamide, also known as HCTPS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the family of thiophene derivatives and has been extensively studied for its unique chemical properties and biological activities.
Mechanism of Action
The exact mechanism of action of 2-(hydrazinocarbonyl)-N-(4-methylphenyl)-4-phenylthiophene-3-sulfonamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes or by inducing apoptosis in cancer cells.
Biochemical and physiological effects:
2-(hydrazinocarbonyl)-N-(4-methylphenyl)-4-phenylthiophene-3-sulfonamide has been shown to exhibit various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. It has also been reported to modulate the expression of various genes involved in cancer progression.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(hydrazinocarbonyl)-N-(4-methylphenyl)-4-phenylthiophene-3-sulfonamide in lab experiments is its potent anticancer activity. However, one of the limitations is that it is a relatively new compound, and more studies are needed to fully understand its biological activity and mechanism of action.
Future Directions
There are several future directions for research on 2-(hydrazinocarbonyl)-N-(4-methylphenyl)-4-phenylthiophene-3-sulfonamide. One direction is to investigate its potential applications in drug delivery systems. Another direction is to study its potential as a fluorescent probe for analytical and bioanalytical applications. Additionally, more studies are needed to fully understand its biological activity and mechanism of action.
Synthesis Methods
2-(hydrazinocarbonyl)-N-(4-methylphenyl)-4-phenylthiophene-3-sulfonamide can be synthesized by various methods, including the condensation of 4-methylacetophenone with thiosemicarbazide, followed by cyclization and sulfonation. Another method involves the reaction of 4-methylbenzaldehyde with thiosemicarbazide, followed by cyclization and sulfonation.
Scientific Research Applications
2-(hydrazinocarbonyl)-N-(4-methylphenyl)-4-phenylthiophene-3-sulfonamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, 2-(hydrazinocarbonyl)-N-(4-methylphenyl)-4-phenylthiophene-3-sulfonamide has been shown to possess potent anticancer activity against various cancer cell lines. It has also been reported to exhibit antimicrobial, antifungal, and anti-inflammatory activities.
properties
IUPAC Name |
2-(hydrazinecarbonyl)-N-(4-methylphenyl)-4-phenylthiophene-3-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O3S2/c1-12-7-9-14(10-8-12)21-26(23,24)17-15(13-5-3-2-4-6-13)11-25-16(17)18(22)20-19/h2-11,21H,19H2,1H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZFIOOFCTBTHMI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NS(=O)(=O)C2=C(SC=C2C3=CC=CC=C3)C(=O)NN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(hydrazinocarbonyl)-N-(4-methylphenyl)-4-phenylthiophene-3-sulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-chloro-N-[1-(4-isobutylphenyl)ethyl]acetamide](/img/structure/B2830304.png)
![N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide](/img/structure/B2830306.png)
![1-Benzyl-3-[(2-nitrophenyl)methyl]imidazolidine-2,4,5-trione](/img/structure/B2830307.png)
![3-(3-bromophenyl)-2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-oxopropanenitrile](/img/structure/B2830309.png)
![1-[3-[1-(2-Chloroacetyl)piperidin-4-yl]piperidin-1-yl]-2,2,2-trifluoroethanone](/img/structure/B2830310.png)
![3-(5-chloro-2-oxobenzo[d]oxazol-3(2H)-yl)-N-(4-ethoxyphenyl)propanamide](/img/structure/B2830312.png)
![8-(3,5-dimethylphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2830313.png)
![N~1~,N~1~-diethyl-N~2~-[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]-1,2-ethanediamine](/img/structure/B2830315.png)
![N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)thiophene-2-carboxamide](/img/structure/B2830320.png)
